Cas no 1780451-61-7 (1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]trisilane)

1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]trisilane structure
1780451-61-7 structure
Product Name:1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]trisilane
CAS No:1780451-61-7
MF:C22H40Si5
MW:444.98051071167
CID:5688198
Update Time:2024-02-02

1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]trisilane Chemical and Physical Properties

Names and Identifiers

    • 1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]trisilane
    • Inchi: 1S/C22H40Si5/c1-23(2,3)19-17-21-13-15-22(16-14-21)18-20-27(24(4,5)6,25(7,8)9)26(10,11)12/h13-16H,1-12H3
    • InChI Key: AFWADZKBBYWNJI-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)[Si]([Si](C)(C)C)(C#CC1=CC=C(C#C[Si](C)(C)C)C=C1)[Si](C)(C)C

Experimental Properties

  • Density: 0.89±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 100.3-101.5 °C
  • Boiling Point: 406.0±51.0 °C(Predicted)
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